Cas no 1806843-67-3 (2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide)

2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide is a specialized heterocyclic compound featuring a pyridine core substituted with cyano, difluoromethyl, hydroxyl, and sulfonamide functional groups. Its unique structure imparts distinct reactivity and potential utility in agrochemical and pharmaceutical applications. The presence of the difluoromethyl group enhances metabolic stability, while the sulfonamide moiety offers opportunities for further derivatization. The hydroxyl and cyano functionalities contribute to its polarity, influencing solubility and binding interactions. This compound is of interest for research in enzyme inhibition and as a precursor for synthesizing biologically active molecules. Its well-defined molecular architecture makes it a valuable intermediate in medicinal and agricultural chemistry.
2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide structure
1806843-67-3 structure
Product Name:2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide
CAS No:1806843-67-3
MF:C7H5F2N3O3S
MW:249.194706678391
CID:4876220
Update Time:2025-08-05

2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide
    • Inchi: 1S/C7H5F2N3O3S/c8-7(9)3-1-5(13)6(16(11,14)15)4(2-10)12-3/h1,7H,(H,12,13)(H2,11,14,15)
    • InChI Key: ZMDKGFHTTACPKN-UHFFFAOYSA-N
    • SMILES: S(C1C(C=C(C(F)F)NC=1C#N)=O)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 547
  • XLogP3: 0
  • Topological Polar Surface Area: 121

2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029042163-250mg
2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide
1806843-67-3 97%
250mg
950.40 USD 2021-06-04
Alichem
A029042163-500mg
2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide
1806843-67-3 97%
500mg
1,695.20 USD 2021-06-04
Alichem
A029042163-1g
2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide
1806843-67-3 97%
1g
3,099.20 USD 2021-06-04

Additional information on 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide

2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide: A Promising Compound in Modern Pharmaceutical Research

2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide (CAS No. 1806843-67-3) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyridine sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the cyano group, difluoromethyl substituent, and hydroxyl group in the molecular structure imparts distinct chemical and biological characteristics that make it a promising candidate for further investigation.

The cyano group is a key functional group in organic chemistry, known for its ability to enhance the stability and reactivity of molecules. In the context of 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide, the cyano group contributes to the overall stability of the molecule, making it more resistant to degradation under various physiological conditions. This stability is crucial for ensuring that the compound remains active and effective during therapeutic applications.

The difluoromethyl substituent is another critical component of this compound. Fluorine atoms are known for their strong electronegativity and ability to modulate the electronic properties of molecules. In 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide, the difluoromethyl group enhances the lipophilicity of the molecule, which can improve its cellular uptake and distribution. This feature is particularly important for drugs that need to penetrate cell membranes to exert their therapeutic effects.

The presence of a hydroxyl group in the molecular structure of 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide adds another layer of complexity to its biological activity. Hydroxyl groups are known to form hydrogen bonds with other molecules, which can influence the compound's binding affinity to target proteins or receptors. This property can be leveraged to optimize the drug's efficacy and selectivity.

In recent years, significant progress has been made in understanding the biological activities of 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its anti-inflammatory properties, 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide has also shown promise in antiviral research. Preliminary studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism behind its antiviral activity is not yet fully understood but is believed to involve interference with viral replication enzymes or host cell receptors.

In addition to its anti-inflammatory and antiviral properties, 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide has been investigated for its potential anticancer effects. Research has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is thought to be mediated through multiple mechanisms, such as inhibition of cell proliferation, induction of cell cycle arrest, and modulation of signaling pathways involved in cancer progression.

The development of 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide as a therapeutic agent is still in its early stages, but preliminary results are highly encouraging. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into the pharmacokinetics, pharmacodynamics, and potential side effects of this compound.

In conclusion, 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide (CAS No. 1806843-67-3) represents a promising candidate in modern pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable target for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd